6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene

• Molecular Formula: C20H24O6
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene
• InChI: InChI=1S/C20H24O6/c1-21-15-8-12-6-7-26-19(14(12)11-16(15)22-2)13-9-17(23-3)20(25-5)18(10-13)24-4/h8-11,19H,6-7H2,1-5H3
• InChI Key: YWGSMTPVPUXSJN-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2C3=CC(=C(C=C3CCO2)OC)OC

Description

6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene, also known as DTMI, is a natural compound that has been found in several plant species. DTMI has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene is not fully understood. However, it has been suggested that 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene exerts its therapeutic effects by modulating various signaling pathways. 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been found to inhibit the activity of several enzymes involved in cancer cell proliferation and inflammation. Additionally, 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been shown to activate the Nrf2-ARE pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been found to have several biochemical and physiological effects. 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been shown to induce apoptosis, inhibit angiogenesis, and reduce inflammation. Moreover, 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been found to increase the expression of antioxidant enzymes and reduce the production of reactive oxygen species. Additionally, 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been shown to improve cognitive function and reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has several advantages for lab experiments. 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene is a natural compound that can be easily synthesized in the lab. Moreover, 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been found to have low toxicity, making it a safe compound for use in lab experiments. However, one limitation of 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene research. One potential direction is to investigate the use of 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene in combination with other anticancer and anti-inflammatory agents to enhance its therapeutic effects. Additionally, further studies are needed to elucidate the mechanism of action of 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene and its potential use in neurodegenerative diseases. Moreover, the development of more efficient synthesis methods and formulations of 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene could enhance its potential therapeutic applications.
Conclusion:
In conclusion, 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene is a natural compound that has gained significant attention in scientific research due to its potential therapeutic properties. 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been found to have anticancer, anti-inflammatory, and neuroprotective effects. The mechanism of action of 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene is not fully understood, but it has been suggested to modulate various signaling pathways. 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has several advantages for lab experiments, but its low solubility in water is a limitation. There are several future directions for 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene research, including investigating its use in combination with other agents and developing more efficient synthesis methods and formulations.

Synthesis Methods

6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene can be synthesized from the reaction of 3,4,5-trimethoxybenzaldehyde and 2,3-dimethoxyphenylacetic acid in the presence of a strong acid catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain pure 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene.

Scientific Research Applications

6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been studied extensively for its potential therapeutic properties. Several studies have reported that 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has anticancer, anti-inflammatory, and neuroprotective effects. 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. Additionally, 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been shown to reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. Moreover, 6,7-dimethoxy-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isochromene has been found to protect neurons from oxidative stress-induced damage, suggesting its potential use in neurodegenerative diseases.